Cas no 1189969-30-9 (Thiazolylmethyl-4-nitrophenylcarbonate-13C3)

• Product name: Thiazolylmethyl-4-nitrophenylcarbonate-13C3
• CAS No: 1189969-30-9
• MF: C₁₁H₈N₂O₅S
• MW: 283.234585762024
• CID: 2259316

Thiazolylmethyl-4-nitrophenylcarbonate-13C3 Chemical and Physical Properties

Names and Identifiers

• Thiazolylmethyl-4-nitrophenylcarbonate-13C3
• FTEKBGGQRNJIPQ-VZQINMRGSA-N

• Inchi： 1S/C11H8N2O5S/c14-11(17-6-10-5-12-7-19-10)18-9-3-1-8(2-4-9)13(15)16/h1-5,7H,6H2/i5+1,6+1,10+1
• InChI Key： FTEKBGGQRNJIPQ-VZQINMRGSA-N
• SMILES： S1C([H])=N[13C]([H])=[13C]1[13C]([H])([H])OC(=O)OC1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-]

Additional information on Thiazolylmethyl-4-nitrophenylcarbonate-13C3

Comprehensive Overview of Thiazolylmethyl-4-nitrophenylcarbonate-13C3 (CAS No. 1189969-30-9)

Thiazolylmethyl-4-nitrophenylcarbonate-13C3 is a specialized isotopically labeled compound widely utilized in pharmaceutical research, metabolic studies, and analytical chemistry. With the CAS registry number 1189969-30-9, this compound features a 13C3-labeled carbon backbone, making it invaluable for tracer experiments and mass spectrometry applications. Its unique structure combines a thiazole moiety with a 4-nitrophenyl carbonate group, offering distinct reactivity and stability under controlled conditions.

In recent years, the demand for isotopically labeled compounds like Thiazolylmethyl-4-nitrophenylcarbonate-13C3 has surged due to advancements in drug discovery and precision medicine. Researchers frequently search for terms such as "13C-labeled reagents," "stable isotope applications," and "metabolic pathway analysis," reflecting the growing interest in mechanistic studies and biomarker identification. This compound’s ability to serve as a molecular probe aligns with these trends, enabling detailed investigations into enzyme kinetics and cellular processes.

The synthesis of Thiazolylmethyl-4-nitrophenylcarbonate-13C3 involves meticulous organic chemistry techniques, ensuring high isotopic purity (>99%) and structural integrity. Its 4-nitrophenyl carbonate group is particularly notable for its role as a leaving group in acyl transfer reactions, a feature exploited in proteomics and bioconjugation strategies. Laboratories prioritizing green chemistry principles often explore this compound’s potential in sustainable synthesis, addressing queries like "eco-friendly isotopic labeling" and "reducing solvent waste in research."

From an analytical chemistry perspective, Thiazolylmethyl-4-nitrophenylcarbonate-13C3 is a cornerstone for quantitative NMR and LC-MS methodologies. Its 13C enrichment minimizes spectral overlap, enhancing sensitivity in complex biological matrices. This aligns with frequent search queries such as "improving signal-to-noise in MS" and "NMR internal standards." Additionally, its stability under physiological pH conditions makes it suitable for in vitro and in vivo studies, further driving its adoption in translational research.

Beyond academia, industries engaged in contract research and diagnostic development value Thiazolylmethyl-4-nitrophenylcarbonate-13C3 for its reproducibility and scalability. Regulatory compliance, often searched as "GMP-grade isotopic compounds," is another critical factor, ensuring its integration into clinical trial protocols. The compound’s compatibility with high-throughput screening platforms also addresses the need for automated drug testing solutions, a hotspot in pharmaceutical innovation.

In summary, Thiazolylmethyl-4-nitrophenylcarbonate-13C3 (CAS 1189969-30-9) exemplifies the intersection of isotope chemistry and life sciences. Its versatility in addressing research pain points—from metabolic flux analysis to method validation—positions it as a vital tool for modern laboratories. As the scientific community continues to prioritize data accuracy and sustainable practices, this compound’s relevance is poised to expand further.